Cas no 929-26-0 (Ethane, 1,2-diisocyanato-)

Ethane, 1,2-diisocyanato- structure
Ethane, 1,2-diisocyanato- structure
Product name:Ethane, 1,2-diisocyanato-
CAS No:929-26-0
MF:C4H4N2O2
MW:112.086760520935
CID:752935
PubChem ID:11521073

Ethane, 1,2-diisocyanato- Chemical and Physical Properties

Names and Identifiers

    • Ethane, 1,2-diisocyanato-
    • 1,2-diisocyanatoethane
    • ZTNJGMFHJYGMDR-UHFFFAOYSA-N
    • 929-26-0
    • DTXSID20467939
    • SCHEMBL28444
    • ethylene diisocyanate
    • Inchi: InChI=1S/C4H4N2O2/c7-3-5-1-2-6-4-8/h1-2H2
    • InChI Key: ZTNJGMFHJYGMDR-UHFFFAOYSA-N
    • SMILES: C(CN=C=O)N=C=O

Computed Properties

  • Exact Mass: 112.027277375g/mol
  • Monoisotopic Mass: 112.027277375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9Ų
  • XLogP3: 1.8

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